Cas no 956515-08-5 (2-(1-Methyl-1H-pyrazol-4-yl)-1H-1,3-benzodiazole)

• Product Name: 2-(1-Methyl-1H-pyrazol-4-yl)-1H-1,3-benzodiazole
• CAS No: 956515-08-5
• MF: C₁₁H₁₀N₄
• MW: 198.22390127182
• MDL: MFCD08691282
• CID: 1123108
• PubChem ID: 16227558
• Update Time: 2025-06-09

2-(1-Methyl-1H-pyrazol-4-yl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-pyrazol-4-yl)-1H-Benzimidazole
• Q27465196
• BDBM50001940
• 3wk7
• 2-(1-methylpyrazol-4-yl)-1H-benzimidazole
• AKOS009107074
• CS-0243379
• CHEMBL3233605
• SCHEMBL16756598
• S0D
• Z221588010
• EN300-26311
• 956515-08-5
• 2-(1-methyl-1H-pyrazol-4-yl)-1H-1,3-benzodiazole
• 2-(1-methylpyrazol-4-yl)-1H-1,3-benzodiazole
• 2-(1-Methyl-1H-pyrazol-4-yl)-1H-1,3-benzodiazole

• MDL： MFCD08691282
• Inchi： 1S/C11H10N4/c1-15-7-8(6-12-15)11-13-9-4-2-3-5-10(9)14-11/h2-7H,1H3,(H,13,14)
• InChI Key： ILAJBGJRKOVOJZ-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2N=C1C1C=NN(C)C=1

Computed Properties

• Exact Mass: 198.090546336g/mol
• Monoisotopic Mass: 198.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(1-Methyl-1H-pyrazol-4-yl)-1H-1,3-benzodiazole

Introduction to 2-(1-Methyl-1H-pyrazol-4-yl)-1H-1,3-benzodiazole (CAS No. 956515-08-5) and Its Emerging Applications in Chemical Biology

2-(1-Methyl-1H-pyrazol-4-yl)-1H-1,3-benzodiazole, identified by the chemical identifier CAS No. 956515-08-5, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This compound belongs to the benzodiazole and pyrazole classes, which are well-documented for their pharmacological significance. The structural motif of 2-(1-Methyl-1H-pyrazol-4-yl)-1H-1,3-benzodiazole combines the nitrogen-rich heterocycles pyrazole and benzodiazole, creating a scaffold that exhibits promising interactions with biological targets.

The benzodiazole moiety is particularly renowned for its role in anxiolytic, sedative, and muscle relaxant activities, while the pyrazole ring contributes to additional pharmacological versatility. The presence of a methyl group at the 1-position of the pyrazole ring further modulates the electronic and steric properties of the molecule, influencing its binding affinity and metabolic stability. This compound’s dual-heterocyclic nature makes it an intriguing candidate for drug discovery programs targeting neurological and inflammatory disorders.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2-(1-Methyl-1H-pyrazol-4-yl)-1H-1,3-benzodiazole with various biological targets. Studies suggest that this compound may interact with enzymes and receptors involved in pain modulation, neuroinflammation, and neurotransmitter signaling. For instance, preliminary docking studies have indicated potential binding interactions with cyclooxygenase (COX) enzymes, which are key players in inflammatory pathways. Additionally, the compound’s ability to modulate GABA receptor activity has been explored, aligning with its benzodiazole-like properties.

The synthesis of 2-(1-Methyl-1H-pyrazol-4-yl)-1H-1,3-benzodiazole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include condensation reactions between hydrazine derivatives and carbonyl compounds to form the pyrazole ring, followed by coupling with appropriately substituted benzodiazole precursors. Advances in catalytic methods have improved the efficiency of these synthetic routes, making large-scale production more feasible for research and clinical applications.

In vitro studies have begun to elucidate the pharmacological profile of 2-(1-Methyl-1H-pyrazol-4-yl)-1H-1,3-benzodiazole. Preliminary data suggest that this compound exhibits dose-dependent effects on cellular models of inflammation and pain perception. Notably, its interaction with microsomal enzyme systems has been investigated to assess its metabolic stability and potential drug-drug interaction liabilities. These findings are crucial for designing preclinical studies that will further evaluate its safety and efficacy profiles.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of novel bioactive compounds like 2-(1-Methyl-1H-pyrazol-4-yl)-1H-1,3-benzodiazole. By leveraging large datasets of chemical structures and biological activities, virtual screening approaches have been employed to predict promising derivatives of this scaffold. Such computational methods not only save time but also provide insights into structural modifications that could enhance potency or selectivity for specific therapeutic targets.

Future directions in the study of 2-(1-Methyl-1H-pyrazol-4-yl)-1H-1,3-benzodiazole include exploring its potential as a lead compound for next-generation therapeutics. Researchers are particularly interested in modulating its pharmacokinetic properties through structural optimization while retaining or enhancing its bioactivity. Collaborative efforts between synthetic chemists and biologists will be essential to translate laboratory findings into clinical trials aimed at treating conditions such as chronic pain syndromes or neurodegenerative disorders.

The versatility of heterocyclic compounds like 2-(1-Methyl-1H-pyrazol-4-yl)-1H-1,3-benzodiazole underscores their importance in modern medicinal chemistry. As our understanding of biological pathways continues to expand, compounds with innovative structures will play a pivotal role in addressing unmet medical needs. The continued exploration of this molecule represents a significant step forward in developing novel treatments that leverage nature-inspired molecular architectures.